Cas no 208459-22-7 (Phenol, 4-[(2S)-3-amino-2-hydroxypropoxy]-)

• Product Name: Phenol, 4-[(2S)-3-amino-2-hydroxypropoxy]-
• CAS No: 208459-22-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1396569
• Update Time: 2024-08-16

Phenol, 4-[(2S)-3-amino-2-hydroxypropoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(2S)-3-amino-2-hydroxypropoxy]-

• Inchi： 1S/C9H13NO3/c10-5-8(12)6-13-9-3-1-7(11)2-4-9/h1-4,8,11-12H,5-6,10H2/t8-/m0/s1
• InChI Key： XJWKQIRILGLHPJ-QMMMGPOBSA-N
• SMILES： C1(O)=CC=C(OC[C@@H](O)CN)C=C1

Computed Properties

• Exact Mass: 183.08959

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 401.2±35.0 °C(Predicted)
• PSA: 75.71
• pka: 10.23±0.15(Predicted)